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Compound of Interest

Compound Name: NBI-35965

Cat. No.: B1676989 Get Quote

NBI-35965 Technical Support Center
This technical support guide provides essential information on the solubility of NBI-35965 in

DMSO and water for injection, along with troubleshooting advice and frequently asked

questions to assist researchers, scientists, and drug development professionals in their

experimental workflows.

Solubility Data
NBI-35965 hydrochloride exhibits high solubility in both dimethyl sulfoxide (DMSO) and water.

[1][2] The quantitative solubility data is summarized below for easy reference.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

Water 100 43.78

DMSO 100 43.78

Molecular Weight of NBI-35965 Hydrochloride: 437.79 g/mol [1][2]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 100 mM stock solution of NBI-35965
hydrochloride in either DMSO or water.
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Materials:

NBI-35965 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Water for Injection (WFI)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of NBI-35965 hydrochloride powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh 43.78 mg of the compound.

Solvent Addition: Add the desired volume of either DMSO or WFI to the vial containing the

NBI-35965 hydrochloride powder.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

(e.g., to 37°C) can be used to aid dissolution if necessary, but ensure the compound's

stability at elevated temperatures.

Sterile Filtration (Optional but Recommended): For cell-based assays or in vivo studies, filter

the stock solution through a 0.22 µm sterile filter to remove any potential microbial

contaminants.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.
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This section addresses common issues and questions that may arise during the handling and

use of NBI-35965.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of NBI-35965?

A1: NBI-35965 hydrochloride is readily soluble in both DMSO and water up to 100 mM.[1]

[2] The choice of solvent will depend on the specific requirements of your experiment. For

cell culture experiments, it is crucial to consider the final concentration of DMSO, as it can

be toxic to cells at higher concentrations.

Q2: How should I store the NBI-35965 stock solution?

A2: Stock solutions should be aliquoted and stored at -20°C or -80°C to maintain stability

and prevent degradation. Avoid repeated freeze-thaw cycles.

Q3: My NBI-35965 powder appears clumpy. Is it still usable?

A3: Clumping of the powder can occur due to moisture absorption. While it may still be

usable, it is recommended to desiccate the product.[1][2] For accurate concentration

calculations, it is crucial to ensure the powder is anhydrous.

Q4: Can I use solvents other than DMSO or water?

A4: While data for other solvents is not readily available, solubility in other polar organic

solvents might be possible. However, it is essential to perform small-scale solubility tests

before preparing a large stock solution.

Troubleshooting Common Issues

Issue 1: The compound is not dissolving completely.

Possible Cause: The concentration may be too high, or the solvent may not be pure.

Solution:

Ensure you have not exceeded the maximum solubility of 100 mM.
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Use high-purity, anhydrous DMSO or fresh Water for Injection.

Gentle warming and vortexing can facilitate dissolution.

Issue 2: Precipitation is observed after diluting the stock solution in an aqueous buffer.

Possible Cause: The final concentration of the compound in the aqueous buffer may

exceed its aqueous solubility, especially if the initial stock was in DMSO.

Solution:

Increase the proportion of the aqueous buffer to ensure the final DMSO concentration is

low and the compound remains in solution.

Consider using a formulation with solubilizing agents like Tween 80 or PEG300 for in

vivo applications, as suggested for compounds with low water solubility.[3]

Issue 3: Inconsistent results are observed in my experiments.

Possible Cause: This could be due to improper storage and handling of the stock solution,

leading to degradation.

Solution:

Always use freshly prepared dilutions from a properly stored, frozen aliquot of the stock

solution.

Avoid repeated freeze-thaw cycles of the main stock.

Visualized Experimental Workflow
The following diagram illustrates a standard workflow for preparing a stock solution of NBI-
35965 and making serial dilutions for use in experiments.
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Caption: Workflow for NBI-35965 stock preparation and dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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